3-Amino-7-bromoisoquinoline-4-carbonitrile

• IUPAC Name: 3-amino-7-bromoisoquinoline-4-carbonitrile
• InChI: InChI=1S/C10H6BrN3/c11-7-1-2-8-6(3-7)5-14-10(13)9(8)4-12/h1-3,5H,(H2,13,14)
• InChI Key: QKUAUULRZLRULB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=NC=C2C=C1Br)N)C#N
• Molecular Formula: C10H6BrN3
• DSSTOX Substance ID: DTXSID60737865
• Molecular Weight: 248.08 g/mol
• CAS RN: 1382847-98-4

Description

3-Amino-7-bromoisoquinoline-4-carbonitrile is a chemical compound with the molecular formula C10H6BrN3. It has a molecular weight of 248.08 g/mol.

Molecular Structure Analysis

The molecular structure of 3-Amino-7-bromoisoquinoline-4-carbonitrile consists of a isoquinoline ring, which is a benzene ring fused to a pyridine ring. It has an amino group (-NH2) attached at the 3rd position, a bromo group (-Br) at the 7th position, and a carbonitrile group (-CN) at the 4th position.

Chemical Reactions Analysis

The specific chemical reactions involving 3-Amino-7-bromoisoquinoline-4-carbonitrile are not provided in the search results. This compound, like many others, can participate in various chemical reactions depending on the conditions and reagents present.

Scientific Research Applications

Medicinal Chemistry

• Isoquinoline alkaloids, including 1,2,3,4-tetrahydroisoquinolines (THIQ), are a large group of natural products that exert diverse biological activities against various infective pathogens and neurodegenerative disorders.
• The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community, resulting in the development of novel THIQ analogs with potent biological activity.
• The review provides an update on the biological potential of THIQ analogs, their structural–activity relationship (SAR), and their mechanism of action.

Pharmaceutical Chemistry

• Quinoline has become an essential heterocyclic compound due to its versatile applications in the fields of industrial and synthetic organic chemistry.
• It plays a major role in the field of medicinal chemistry.
• There are plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities.

Safety And Hazards

This compound is labeled with the signal word “Warning”. It may cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to avoid getting it in eyes, on skin, or on clothing.

Future Directions

The future directions for the use and study of 3-Amino-7-bromoisoquinoline-4-carbonitrile are not specified in the search results. This compound could potentially be used in various chemical reactions and could be a subject of future chemical research.

Synthesis routes and methods

Procedure details

To a stirred solution of (5-bromo-2-iodophenyl)methanamine (40 g, 0.129 mol) in N,N-dimethylformamide (500 mL) was sequentially added N,N-diisopropylethylamine (33.3 g, 0.257 mol), malononitrile (16.9 g, 0.257 mol) and CuBr (36.9 g, 0.257 mol). The mixture was stirred at room temperature overnight. After that, to the reaction mixture was added ether and 10% NH3 (1 L, 1:1) and stirred at room temperature overnight open to the air. The mixture was separated and the residue was extracted with ethyl acetate three times, and the combined organic extracts were washed with brine, filtered, and evaporated to yield 20 g (62%) of 3-amino-7-bromoisoquinoline-4-carbonitrile. LCMS (ESI): M+H=247.7; 1H NMR (400 MHz, DMSO-d6) δ 9.03 (s, 1H), 8.23 (d, J=2.0 Hz, 1H), 7.81 (dd, J=2.0, 9.2 Hz, 1H), 7.56 (d, J=9.2 Hz, 1H), 7.42 (s, 2H).